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Compound of Interest

Compound Name: Filgotinib-d4

Cat. No.: B3026010

Ensuring the safe and compliant disposal of Filgotinib-d4 is critical for environmental
protection and personnel safety. As a deuterated Janus kinase (JAK) 1 inhibitor, Filgotinib-d4
requires careful handling and disposal in accordance with hazardous waste regulations. This
guide provides detailed procedures for researchers, scientists, and drug development
professionals to manage Filgotinib-d4 waste effectively.

Personal Protective Equipment (PPE) and Handling

Before handling Filgotinib-d4, it is imperative to wear appropriate personal protective
equipment to prevent skin and eye contact, as well as inhalation.[1] The Safety Data Sheet
(SDS) for Filgotinib indicates that it can cause skin and serious eye irritation, and may cause
respiratory irritation.[2]

Recommended PPE includes:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1]
» Eye Protection: Use tightly fitting safety goggles or chemical safety goggles.[1][3]

o Lab Coat: A lab coat or other protective clothing is necessary to prevent contamination of
personal clothing.[1]

o Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,
a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]
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Always handle Filgotinib-d4 in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation risks.[1] Avoid creating dust.[1][4]

Disposal Procedures for Filgotinib-d4 Waste

Filgotinib-d4 and any materials contaminated with it must be treated as hazardous waste. Do
not dispose of Filgotinib-d4 with household garbage or allow it to enter the sewage system.[2]
Disposal must adhere to all applicable federal, state, and local regulations for hazardous
waste.[5]

Step-by-Step Disposal Guide:
e Segregation of Waste:

o Solid Waste: Collect all solid Filgotinib-d4, contaminated lab supplies (e.g., pipette tips,
weighing paper, vials), and contaminated PPE in a dedicated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect any solutions containing Filgotinib-d4 in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste unless
permitted by your institution's environmental health and safety (EHS) office.

o Container Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name:
"Filgotinib-d4".

o Include the concentration and a description of the waste contents.
o Affix any other labels required by your institution or local regulations.
o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials such as strong oxidizing agents and strong acids.[1][4]

o Keep containers tightly closed to prevent spills or evaporation.[1]
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e Arranging for Pickup and Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Follow their specific procedures for waste manifest documentation and container hand-off.

Spill and Accidental Release Measures

In the event of a spill, ensure the area is well-ventilated and restrict access.[1][4] Wearing the
appropriate PPE, sweep up solid spills and place the material into a suitable container for
disposal.[1][4] Avoid generating dust.[1][4] For liquid spills, absorb the material with an inert,
non-combustible absorbent and place it in a sealed container for disposal.

Quantitative Data Summary

The following table summarizes key hazard information for Filgotinib, the non-deuterated
parent compound, as found in its Safety Data Sheet. This information is critical for
understanding the risks associated with handling and disposal.

Hazard Classification Description GHS Category
Acute Oral Toxicity Harmful if swallowed. Category 4
Skin Corrosion/Irritation Causes skin irritation.[2] Category 2

i o Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2A

[2]

Specific Target Organ Toxicity May cause respiratory
] o Category 3
(Single Exposure) irritation.[2]

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for Filgotinib-d4, the following diagram illustrates
the decision-making and procedural steps involved.
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Start: Filgotinib-d4 Waste Generated

Is appropriate PPE being worn?

Wear required PPE:
- Gloves
- Eye Protection
- Lab Coat

Yes

Identify Waste Type

Liquid

Solid Waste:
- Unused compound Liquid Waste:
- Contaminated lab supplies - Solutions containing Filgotinib-d4
- Contaminated PPE

Collect in a labeled
hazardous liquid waste container.

Collect in a labeled
hazardous solid waste container.

Store waste container in a
designated, secure area.

Contact Environmental Health &
Safety (EHS) for disposal.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Filgotinib-d4 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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